2-chloro-4-methyl-N-(4-methylphenyl)benzamide

• IUPAC Name: 2-chloro-4-methyl-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C15H14ClNO/c1-10-3-6-12(7-4-10)17-15(18)13-8-5-11(2)9-14(13)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: BWJASVWJORLZKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)C)Cl
• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol

Description

2-chloro-4-methyl-N-(4-methylphenyl)benzamide, also known as CMMPB, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. CMMPB belongs to the class of benzamide derivatives and has shown promise as an anticancer agent.

Scientific Research Applications

2-chloro-4-methyl-N-(4-methylphenyl)benzamide has been studied for its potential as an anticancer agent. In vitro studies have shown that 2-chloro-4-methyl-N-(4-methylphenyl)benzamide inhibits the growth of cancer cells, including breast cancer, lung cancer, and melanoma. 2-chloro-4-methyl-N-(4-methylphenyl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-chloro-4-methyl-N-(4-methylphenyl)benzamide has been investigated for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide is not fully understood. However, studies have suggested that 2-chloro-4-methyl-N-(4-methylphenyl)benzamide may inhibit the activity of enzymes involved in cancer cell growth and survival, such as protein kinase B (Akt) and mammalian target of rapamycin (mTOR). 2-chloro-4-methyl-N-(4-methylphenyl)benzamide may also induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
2-chloro-4-methyl-N-(4-methylphenyl)benzamide has been shown to have low toxicity in vitro and in vivo studies. In addition, 2-chloro-4-methyl-N-(4-methylphenyl)benzamide has been shown to have good stability and solubility in aqueous solutions. However, more research is needed to determine the potential side effects and toxicity of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4-methyl-N-(4-methylphenyl)benzamide in lab experiments is its potential as an anticancer agent. 2-chloro-4-methyl-N-(4-methylphenyl)benzamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. However, one limitation of using 2-chloro-4-methyl-N-(4-methylphenyl)benzamide in lab experiments is its low water solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-chloro-4-methyl-N-(4-methylphenyl)benzamide. One direction is to investigate the potential of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide as a treatment for other types of cancer, such as prostate cancer and pancreatic cancer. Another direction is to explore the anti-inflammatory and neuroprotective effects of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide. In addition, more research is needed to determine the potential side effects and toxicity of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide in humans. Finally, the development of more water-soluble derivatives of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide may improve its bioavailability and efficacy in lab experiments and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-chloro-4-methyl-N-(4-methylphenyl)benzamide involves the reaction of 4-methylphenylamine with 2-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization and characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).